Cas no 1554123-46-4 (5-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1554123-46-4
• MF: C₇H₃F₄NO₂
• MW: 209.09783577919
• MDL: MFCD28634447
• CID: 4701860
• PubChem ID: 84015514
• Update Time: 2024-11-06

5-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(trifluoromethyl)nicotinic acid
• 5-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid
• 5-Fluoro-6-(trifluoromethyl)-3-pyridinecarboxylic acid
• 1554123-46-4
• 5-Fluoro-6-(trifluoromethyl)nicotinicacid
• DB-398571
• 5-Fluoro-6-trifluoromethyl-nicotinic acid
• AS-84787
• AT24234
• SCHEMBL19581989
• EN300-19584081
• CS-0130961

• MDL： MFCD28634447
• Inchi： 1S/C7H3F4NO2/c8-4-1-3(6(13)14)2-12-5(4)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： CHYDKBRRNOWOAR-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CN=C1C(F)(F)F

Computed Properties

• Exact Mass: 209.00999099g/mol
• Monoisotopic Mass: 209.00999099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.4